N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)quinoxaline-2-carboxamide

• IUPAC Name: N-[2-(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)ethyl]quinoxaline-2-carboxamide
• InChI: InChI=1S/C19H17N5O2/c1-23-9-6-13-7-10-24(19(26)17(13)23)11-8-20-18(25)16-12-21-14-4-2-3-5-15(14)22-16/h2-7,9-10,12H,8,11H2,1H3,(H,20,25)
• InChI Key: ZZZUOLMMTJKOGE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C(=O)N(C=C2)CCNC(=O)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C19H17N5O2
• Molecular Weight: 347.4 g/mol
• CAS No.: 2034378-26-0

Description

N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)quinoxaline-2-carboxamide is a useful research compound. Its molecular formula is C19H17N5O2 and its molecular weight is 347.378. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of related compounds showcases methodologies that can potentially apply to the synthesis of N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)quinoxaline-2-carboxamide. For instance, Yang et al. (2017) synthesized N-(2-(bis(pyridin-2-ylmethyl)amino)ethyl)quinoline-2-carboxamides, focusing on their ability to form coordinate bonds with metal ions, suggesting a method for creating complexes with potential applications in targeted delivery (Yang et al., 2017). Similarly, research on the cyclization of lithiated pyridine and quinoline carboxamides highlights synthetic pathways to create complex heterocyclic compounds, which could be relevant for synthesizing the compound (Clayden et al., 2005).

Biological Activities and Applications

Investigations into compounds with structural similarities to this compound reveal potential biological activities. Notably, Guillon et al. (2004) synthesized and evaluated pyrrolo[1,2-a]quinoxaline-carboxylic acid hydrazide derivatives for antimycobacterial activity, demonstrating significant inhibition against Mycobacterium tuberculosis, suggesting potential antimicrobial applications for structurally related compounds (Guillon et al., 2004). This finding is supported by further studies on substituted quinoline-2-carboxamides, indicating a spectrum of biological activities including inhibition of photosynthetic electron transport and antimycobacterial effects (Goněc et al., 2012).

Potential for Sensing and Detection

The compound's structural framework suggests potential applications in sensing. For example, Park et al. (2015) developed a chemosensor based on a quinoline derivative for detecting Zn2+ in living cells and aqueous solutions, highlighting the compound's potential utility in environmental monitoring and biological research (Park et al., 2015).

Mechanism of Action

Target of Action

The primary target of N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)quinoxaline-2-carboxamide is the Fibroblast Growth Factor Receptor (FGFR) . FGFR is a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . The FGFR1-4 isoforms mainly consist of highly conserved extracellular ligand-binding domains, a single transmembrane segment, and a cytoplasmic tyrosine kinase domain .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCg, and PI3K–Akt . This compound inhibits this process by blocking the activation of the FGFR signaling pathway .

Biochemical Pathways

The FGFR signaling pathway plays a crucial role in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . Abnormal activation of the FGFR signaling pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .

Pharmacokinetics

Its low molecular weight suggests that it may have beneficial adme properties and bioavailability .

Result of Action

In vitro, this compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .